9-(3,4-dihydro-2(1H)-isoquinolinylacetyl)-9H-carbazole

• IUPAC Name: 1-carbazol-9-yl-2-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• InChI: InChI=1S/C23H20N2O/c26-23(16-24-14-13-17-7-1-2-8-18(17)15-24)25-21-11-5-3-9-19(21)20-10-4-6-12-22(20)25/h1-12H,13-16H2
• InChI Key: XLSMWDIZRJAEJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(=O)N3C4=CC=CC=C4C5=CC=CC=C53
• Molecular Formula: C23H20N2O
• Molecular Weight: 340.4 g/mol

Description

9-(3,4-dihydro-2(1H)-isoquinolinylacetyl)-9H-carbazole, also known as PHA-793887, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This molecule has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2), which is involved in the regulation of the cell cycle and DNA replication.

Mechanism of Action

The mechanism of action of these compounds can vary depending on their structure and the specific derivatives. They can interact with various biological targets due to their ability to bind to multiple receptors with high affinity.

Safety and Hazards

The safety and hazards associated with these compounds can vary. For example, 3,4-Dihydro-2(1H)-quinolinone can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions in the study of these compounds could involve the development of novel synthetic routes and the exploration of their potential biological activities. They could also be used as building blocks for the synthesis of other relevant structures.